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Compound of Interest

Compound Name: 2-Chloroethylmethyldichlorosilane

CAS No.: 7787-85-1

Cat. No.: B1581314 Get Quote

Reactivity Profile, Synthetic Utility, and Handling Protocols

Executive Summary
2-Chloroethylmethyldichlorosilane (CEMDCS) is a bifunctional organosilane characterized

by high hydrolytic activity and a specific thermal instability profile known as the "beta-effect."

Unlike standard alkylsilanes, the presence of a chlorine atom in the beta-position relative to

silicon introduces a unique decomposition pathway—beta-elimination—that researchers must

actively manage during synthesis. This guide provides a rigorous technical analysis of

CEMDCS, designed to support drug development professionals in using this reagent as a

linker or surface modifier while mitigating its inherent chemical risks.

Chemical Identity & Physiochemical Baseline[1][2]
CEMDCS serves as a specialized intermediate. Its dual functionality—two hydrolyzable

chlorine atoms on silicon and one reactive alkyl chloride—allows for sequential

functionalization. However, this structure also dictates its handling requirements.

Table 1: Physiochemical Properties
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Property Value Context for Researchers

CAS Number 7787-85-1

Note: Distinct from 2-

chloroethyltrichlorosilane.[1][2]

Verify CAS before ordering.

Formula MW: 177.53 g/mol

Appearance Colorless to straw liquid
fuming in moist air due to HCl

release.

Density ~1.199 g/mL
Denser than typical organic

solvents (THF, Toluene).

Boiling Point 177.1°C (at 760 mmHg)

High boiling point allows for

reflux in lower-boiling solvents

without loss.

Flash Point ~74°C

Classed as combustible;

requires standard solvent

safety.

Solubility Reacts with water/alcohols
Soluble in aprotic solvents

(Toluene, Hexane, DCM).

The Reactivity Matrix: Hydrolysis vs. Beta-
Elimination
The reactivity of CEMDCS is defined by two competing behaviors: the rapid hydrolysis of the

Si-Cl bonds and the conditional instability of the Si-C-C-Cl linkage.

Primary Reactivity: Hydrolytic Cleavage
The Si-Cl bonds are highly electrophilic. Upon contact with moisture or protic solvents (MeOH,

EtOH), CEMDCS undergoes rapid substitution, releasing hydrogen chloride (HCl).

Mechanism: Nucleophilic attack by oxygen on the silicon atom.

Outcome: Formation of silanols (
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) which immediately condense to form siloxanes (

).

Operational Risk: Exothermic release of HCl gas can over-pressurize closed vessels.

Secondary Reactivity: The Beta-Elimination Hazard
The defining feature of 2-chloroethylsilanes is their susceptibility to beta-elimination.

The Beta-Effect: In organosilicon chemistry, a carbocation beta to silicon is stabilized (beta-

effect). However, with a leaving group (Cl) in the beta position, the molecule can undergo

elimination under thermal stress or nucleophilic attack.

Decomposition Pathway:

Trigger Conditions: Temperatures >100°C or exposure to strong Lewis bases (which attack

the Silicon) can trigger this fragmentation.

Synthetic Implication: Distillation must be performed under vacuum to keep temperatures

low. Grignard reactions involving this moiety require careful temperature control to prevent

the loss of the ethylene bridge.
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Figure 1: Competing reaction pathways. Note the divergence between productive silanization

(top) and destructive elimination (bottom).

Synthetic Utility in Drug Development
While CEMDCS is rarely a drug active ingredient (API) itself, it is a valuable tool in the

structural chemist's arsenal.

Linker Chemistry
The 2-chloroethyl group acts as a "masked" electrophile.

Anchoring: The dichlorosilane end anchors the molecule to a hydroxyl-bearing substrate

(e.g., a resin or scaffold).

Functionalization: The remaining alkyl chloride is available for nucleophilic substitution (e.g.,

with amines or thiols) to attach a drug pharmacophore.

Advantage:[3][4] Creates a short, defined ethyl-silyl linker.

Surface Modification for Bio-Assays
In drug screening, glass or silica surfaces are often treated with CEMDCS to introduce reactive

chloride groups.

Protocol: Silanization of glass slides.

Application: Subsequent reaction with DNA or protein linkers allows for the immobilization of

capture agents on the surface. The ethyl spacer provides steric freedom compared to direct

silylation.

Experimental Protocols
Standard Handling (Anhydrous)
Objective: Prevent premature hydrolysis and HCl formation.

Apparatus: Flame-dried glassware, Schlenk line with
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or Ar atmosphere.

Solvent: Anhydrous Toluene or Dichloromethane (DCM). Avoid ethers (THF) if high

temperatures are planned, as they can complex with silicon and promote elimination.

Addition: Add CEMDCS via syringe counter-flow of inert gas. Do not pour.

Controlled Quenching Protocol
Objective: Safely neutralize unreacted Si-Cl bonds without thermal runaway.

Reagent: 10% Sodium Bicarbonate (

) solution or buffered Methanol.

Step 1: Cool the reaction mixture to 0°C.

Step 2: Dilute with an inert solvent (Hexane/DCM) to act as a heat sink.

Step 3: Add the quenching agent dropwise.[4]

Warning: Rapid addition causes violent bubbling (HCl +

).

Step 4: Verify pH is neutral (7.0) before phase separation.

Safe Handling Workflow
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Figure 2: Operational workflow for handling CEMDCS to minimize beta-elimination and

hydrolysis risks.
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Safety & Toxicology
Signal Word: DANGER

Corrosivity: Causes severe skin burns and eye damage. The hydrolysis product (HCl) is a

potent respiratory irritant.

Lachrymator: Vapors are irritating to the eyes even at low concentrations. Work in a fume

hood is mandatory.

Flammability: Flash point is ~74°C, but the evolution of volatile byproducts (like ethylene

during decomposition) can lower the effective flammability threshold of the headspace.

First Aid Measures:

Skin: Wash immediately with soap and water. Do not use alcohol (increases penetration).

Eyes: Rinse for 15 minutes; seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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